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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexamethylolmelamine (HMM) is a versatile crosslinking agent and a key component in the

synthesis of advanced fire-retardant materials. Derived from the reaction of melamine with

formaldehyde, HMM's high nitrogen content and its ability to form a stable char layer upon

combustion make it an effective flame retardant. These application notes provide detailed

protocols for the synthesis of HMM and its incorporation into fire-retardant coatings and

composites, along with quantitative data on their performance and a visualization of its fire-

retardant mechanism.

Data Presentation
The fire-retardant efficacy of materials containing melamine derivatives can be quantified using

several standard tests. The following tables summarize key performance data from studies on

various polymer systems.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings of HMM and Melamine Derivative-

Based Fire-Retardant Polymers
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Polymer Matrix
Fire Retardant
(wt%)

LOI (%) UL-94 Rating Reference

Polypropylene

(PP)

Melamine

Pyrophosphate

(25%)

27.0-29.0 V-0 [1]

Polyamide 6

(PA6)

Melamine

Cyanurate (5%)
>28.0 V-0 [2]

Silicone

Thermoplastic

Elastomer (Si-

TPE)

Melamine

Phosphate (28%)
Not Specified V-0

Epoxy Resin

Dodecyl-

substituted

cyclotriphosphaz

ene

24.71 Not Specified

Epoxy Resin

Hydroxy-

substituted

cyclotriphosphaz

ene

25.80 Not Specified

Polyamide 6

(PA6)

UiO-

66/melamine

hybrid (7 wt%)

Not Specified V-2

Polyurethane

Foam (Flexible)

Diphenylphosphi

nic acid-

melamine salt (5

php)

Increased by

22%
Pass

Table 2: Cone Calorimetry Data for Polymers with Melamine-Based Fire Retardants
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Polymer
Matrix

Fire
Retardant
System

Peak Heat
Release
Rate
(pHRR)
Reduction
(%)

Total Heat
Release
(THR)
Reduction
(%)

Total
Smoke
Production
(TSP)
Reduction
(%)

Reference

Polyamide 6

(PA6)

Melamine

Cyanurate@

PZS (5 wt%)

29.4 32.1 Not Specified [2]

Epoxy Resin
PCNOH-

CuCo
47.9 37.5 Not Specified [3]

Epoxy Resin HCN 41.2 38.4 Not Specified [3]

Silicone

Rubber

Foams

Melamine-

modified zinc

phytate (5

wt%)

Not Specified 37.35 70.72

Wood

Phytic acid-

melamine

coating

91.51 (THR) Not Specified 57.80

Experimental Protocols
Protocol 1: Synthesis of Hexamethylolmelamine (HMM)
This protocol describes the synthesis of Hexamethylolmelamine from melamine and

formaldehyde.

Materials:

Melamine

Formaldehyde solution (37 wt% in H₂O)

Sodium carbonate-sodium bicarbonate buffer solution (0.1 M, pH 8.3-8.4)
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Distilled water

Round-bottom flask equipped with a magnetic stirrer and reflux condenser

Heating mantle

Beakers, graduated cylinders, and other standard laboratory glassware

Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven

Procedure:

Reaction Setup: In a round-bottom flask, combine melamine and a formaldehyde solution in

a molar ratio of 1:10. For example, use 6.3 g of melamine and 38 ml of 37% formaldehyde

solution. Add 21 ml of distilled water.

Hydroxymethylation: Stir the mixture at 300-400 rpm and heat to 80°C. Maintain this

temperature for 10-30 minutes.

pH Adjustment: Continuously stir the mixture and maintain the pH of the reaction system at

8.3-8.4 using the sodium carbonate-sodium bicarbonate buffer solution.

Reaction Completion: Once the melamine is completely dissolved, reduce the stirring speed

to 200-300 rpm and continue the reaction for 3 hours at 80°C.

Crystallization and Isolation: Cool the reaction mixture to allow for the crystallization of HMM.

Filtration: Filter the resulting white solid product using a Buchner funnel.

Drying: Dry the collected HMM powder in an oven at 60°C for 2 hours to remove any residual

water. The final product should be a white, granular solid.

Protocol 2: Formulation of an HMM-Based Intumescent
Fire-Retardant Coating
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This protocol provides a general formulation for an intumescent coating incorporating HMM as

a crosslinking agent and co-blowing agent.

Materials:

Binder: Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

Curing Agent: Polyamide or amine-based curing agent

Acid Source: Ammonium polyphosphate (APP)

Carbon Source: Pentaerythritol (PER)

Blowing Agent: Melamine (in addition to HMM's contribution)

Crosslinking Agent: Synthesized Hexamethylolmelamine (HMM)

Solvent: (Optional, depending on the viscosity of the resin system) e.g., xylene, methyl

isobutyl ketone.

Pigments/Fillers: Titanium dioxide (TiO₂) for opacity and reinforcement.

High-speed disperser or mechanical stirrer

Coating application tools (e.g., brush, spray gun)

Substrate for coating (e.g., steel or wood panels)

Procedure:

Binder Preparation: In a mixing vessel, add the epoxy resin. If a solvent is used, add it at this

stage and mix until homogeneous.

Dispersion of Solids: While stirring at high speed, gradually add the solid components in the

following order: ammonium polyphosphate, pentaerythritol, melamine, and titanium dioxide.

Continue mixing until a fine and uniform dispersion is achieved.
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Incorporation of HMM: Add the synthesized HMM powder to the mixture and continue to

disperse until it is well-incorporated.

Addition of Curing Agent: Just before application, add the curing agent to the formulation

according to the manufacturer's recommended stoichiometric ratio. Mix thoroughly for a few

minutes until the mixture is uniform.

Application: Apply the formulated coating to the prepared substrate at a specified thickness.

Curing: Allow the coating to cure at ambient temperature or as per the resin system's

requirements. Curing can be accelerated by heating.

Protocol 3: Fire Performance Testing of the Intumescent
Coating
The fire-retardant properties of the cured coating can be evaluated using standard fire tests.

Equipment:

Cone Calorimeter (ASTM E1354)

UL-94 Vertical Burn Chamber

Limiting Oxygen Index (LOI) Apparatus (ASTM D2863)

Procedure:

Sample Preparation: Prepare coated panels according to the specifications of each test

standard.

Cone Calorimetry:

Mount the sample in the cone calorimeter.

Expose the sample to a specific heat flux (e.g., 35 or 50 kW/m²).

Record data such as time to ignition, heat release rate (HRR), total heat released (THR),

and smoke production rate.
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UL-94 Vertical Burn Test:

Mount a strip of the coated material vertically in the test chamber.

Apply a flame to the bottom edge for a specified duration.

Observe the after-flame time, after-glow time, and whether flaming drips ignite a cotton

patch below. Assign a UL-94 rating (V-0, V-1, or V-2) based on the results.[4]

Limiting Oxygen Index (LOI):

Place a sample vertically in a glass chimney.

Introduce a mixture of oxygen and nitrogen into the chimney.

Ignite the top of the sample and determine the minimum oxygen concentration required to

sustain combustion.

Visualizations
Synthesis of Hexamethylolmelamine
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Caption: Synthesis of Hexamethylolmelamine.
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Fire-Retardant Mechanism of Hexamethylolmelamine
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Caption: Dual-phase fire-retardant mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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